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Compound of Interest

Compound Name: Neopentyl alcohol

Cat. No.: B147279

For Researchers, Scientists, and Drug Development Professionals

Neopentyl alcohol, systematically known as 2,2-dimethyl-1-propanol, is a unique primary
alcohol with the CAS number 75-84-3. Its distinct branched structure, featuring a quaternary
carbon adjacent to the hydroxyl group, imparts significant steric hindrance. This characteristic
influences its physical properties and chemical reactivity, making it a valuable intermediate in
various fields of organic synthesis, including the development of pharmaceuticals,
agrochemicals, and performance materials. This guide provides a comprehensive overview of
its properties, synthesis, and analytical characterization.

Core Properties of Neopentyl Alcohol

Neopentyl alcohol is a colorless, volatile crystalline solid at room temperature with a
characteristic mint-like or peppermint odor.[1][2][3] Unlike its linear isomer, n-pentanol, its
compact and symmetrical structure results in a relatively high melting point.[4]

Physicochemical Data

The fundamental physicochemical properties of neopentyl alcohol are summarized in the
table below for easy reference and comparison.
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Property Value Reference(s)
CAS Number 75-84-3 [1][5]
Molecular Formula CsH120 516171
Molecular Weight 88.15 g/mol [21[51[7]
Appearance Colorless crystalline solid [4115]
Odor Mint-like, Peppermint [1][2]
Melting Point 52-56 °C [415]
Boiling Point 113-114 °C [4115]
Density 0.812 g/mL at 20 °C [8]
Flash Point 37 °C (98.6 °F) (closed cup) [1119]
Solubility in Water 36 g/L [8]
Vapor Density 3.0 (Air=1) [2]
Vapor Pressure 16.0 mmHg [2]
LogP (octanol/water) 131 [2]

Safety and Handling

Neopentyl alcohol is classified as a flammable solid and is harmful if inhaled, causing
respiratory irritation, drowsiness, or dizziness.[1][9] It is crucial to handle this chemical in a well-
ventilated area and away from sources of ignition.[5] Standard personal protective equipment,
including gloves, safety glasses, and protective clothing, should be worn.[5]
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Hazard Statement

GHS Classification

Precautionary Measures

Flammable Solid

Category 2

Keep away from heat, sparks,
open flames, and hot surfaces.

No smoking.

Harmful if Inhaled

Acute Toxicity, Inhalation

(Category 4)

Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. Use only outdoors or in a

well-ventilated area.

Causes serious eye irritation

Eye Irritation (Category 2A)

Wear eye protection/face

protection.

May cause respiratory irritation

Specific Target Organ Toxicity
— Single Exposure (Category
3)

If inhaled, remove person to
fresh air and keep comfortable

for breathing.

May cause drowsiness or

dizziness

Specific Target Organ Toxicity
— Single Exposure (Category
3)

Store in a well-ventilated
place. Keep container tightly

closed.

Synthesis of Neopentyl Alcohol

Several synthetic routes to neopentyl alcohol have been established, each with its own

advantages and limitations. Common methods include the reduction of pivalic acid or its

derivatives, the Grignard reaction, and the hydroperoxide rearrangement of diisobutylene.
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Synthetic routes to Neopentyl Alcohol.

Experimental Protocol: Synthesis from Diisobutylene
and Hydrogen Peroxide

This procedure is adapted from a well-established method and involves a two-step process: the
formation of a hydroperoxide intermediate followed by its acid-catalyzed rearrangement.[5][10]

Step 1: Preparation of the Hydroperoxide

 In a three-necked round-bottomed flask equipped with a mechanical stirrer, dropping funnel,
and thermometer, place 800 g of 30% hydrogen peroxide and cool in an ice bath.[5][10]

o Separately, prepare a cold solution of 800 g of 95-96% sulfuric acid in 310 g of cracked ice.
[51[10]
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» Slowly add the cold sulfuric acid solution to the stirred hydrogen peroxide, maintaining the
temperature below 20 °C.[5][10]

e Add 224.4 g (2 moles) of commercial diisobutylene over 5-10 minutes.[5][10]

 Remove the ice bath and maintain the reaction mixture at approximately 25 °C with vigorous
agitation for 24 hours.[5][10]

o After 24 hours, discontinue stirring and transfer the mixture to a separatory funnel. Allow the
layers to separate and collect the upper organic layer.[5][10]

Step 2: Decomposition of the Hydroperoxide

» To a separate flask containing 500 g of 70% sulfuric acid and cooled in an ice bath, add the
organic layer from Step 1 with vigorous stirring, maintaining the temperature between 15-25
°C.[5][10]

o Continue stirring for an additional 30 minutes at 5-10 °C after the addition is complete.[5][10]
» Allow the layers to separate and draw off the lower acid layer.[5][10]

o The upper organic layer is then subjected to fractional distillation. The fraction boiling
between 111-113 °C is collected as neopentyl alcohol.[5][10]

Analytical Characterization

The purity and identity of neopentyl alcohol can be confirmed using standard analytical
techniques such as Gas Chromatography-Mass Spectrometry (GC-MS), Nuclear Magnetic
Resonance (NMR) spectroscopy, and Fourier-Transform Infrared (FTIR) spectroscopy.
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Analytical workflow for Neopentyl Alcohol.

Experimental Protocols for Analysis
Gas Chromatography-Mass Spectrometry (GC-MS)

A common method for assessing the purity of volatile compounds like neopentyl alcohol.

o Sample Preparation: Dissolve a small amount of the neopentyl alcohol sample in a suitable
volatile solvent, such as methanol or dichloromethane.

« Injection: Inject a small volume (e.g., 1 yL) of the prepared solution into the GC-MS system.

o GC Separation: Utilize a capillary column (e.g., HP-5MS) with a suitable temperature
program. For instance, start at a low temperature (e.g., 50 °C), hold for a few minutes, and
then ramp up to a higher temperature (e.g., 250 °C) to ensure separation of components.
Helium is typically used as the carrier gas.

e MS Detection: The mass spectrometer is operated in electron ionization (El) mode. The
resulting mass spectrum can be compared with library data for confirmation of identity.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for unambiguous structure elucidation.
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e Sample Preparation: Dissolve 5-25 mg of the neopentyl alcohol sample in approximately
0.7 mL of a deuterated solvent (e.g., CDCI3) in a clean NMR tube.[8] Ensure the sample is
fully dissolved and free of any solid particles.[8]

'H NMR: The proton NMR spectrum of neopentyl alcohol is simple and characteristic. It will
show a singlet for the nine equivalent protons of the three methyl groups and a singlet for the
two protons of the methylene group adjacent to the hydroxyl group. The hydroxyl proton will
appear as a singlet, the chemical shift of which can vary depending on concentration and
solvent.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the quaternary carbon, the
methyl carbons, and the methylene carbon.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR is used to identify the functional groups present in the molecule.

Sample Preparation: As neopentyl alcohol is a solid at room temperature, the sample can
be prepared as a KBr pellet or as a melt between two salt plates. Alternatively, a solution in a
suitable solvent (e.g., carbon tetrachloride) can be prepared.

Analysis: The FTIR spectrum will show a strong, broad absorption band in the region of
3200-3600 cm~1 characteristic of the O-H stretching of the alcohol group. Strong C-H
stretching absorptions will be observed around 2800-3000 cm™1.

Applications in Research and Development

The unique sterically hindered structure of neopentyl alcohol makes it a valuable building
block in organic synthesis. It is utilized as an intermediate in the production of:

o Plasticizers and Resins: Its esters are used as plasticizers.[6]
o Lubricants: Neopentyl polyol esters are used as synthetic lubricants.

e Pharmaceuticals and Agrochemicals: It serves as a precursor in the synthesis of various
active compounds.[11][12]
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o Surfactants and Flotation Agents: Used in the synthesis of surfactants and as a flotation
agent.[4][6]

e Mitsunobu Reaction: It is employed in the Mitsunobu reaction, particularly with sterically
hindered substrates.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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